ethyl 3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole-2-carboxylate

• IUPAC Name: ethyl 3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole-2-carboxylate
• InChI: InChI=1S/C9H12N2O2S/c1-3-13-8(12)7-6(2)11-5-4-10-9(11)14-7/h3-5H2,1-2H3
• InChI Key: LYDCZKDPCCSYDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N2CCN=C2S1)C
• Molecular Formula: C9H12N2O2S
• Molecular Weight: 212.27 g/mol

Description

Ethyl 3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole-2-carboxylate, also known as EMDITC, is a heterocyclic compound with potential applications in medicinal chemistry. EMDITC has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of ethyl 3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole-2-carboxylate is not fully understood. However, it has been suggested that this compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. This compound has also been shown to inhibit the expression of various pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of inflammatory diseases. The antimicrobial activity of this compound is believed to be due to its ability to disrupt the cell membrane of microorganisms.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells, inhibit cell proliferation, and suppress angiogenesis. This compound has also been shown to inhibit the expression of various pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of inflammatory diseases. Additionally, this compound has been shown to exhibit antimicrobial activity against various microorganisms, including bacteria and fungi.

Advantages and Limitations for Lab Experiments

Ethyl 3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole-2-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize, and its chemical properties have been well characterized. This compound has also been shown to exhibit potent anticancer, anti-inflammatory, and antimicrobial activities, which make it a potential candidate for the development of new drugs. However, this compound has some limitations for lab experiments. It is not water-soluble, which makes it difficult to administer in vivo. Additionally, the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on ethyl 3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole-2-carboxylate. One direction is to optimize its therapeutic potential by elucidating its mechanism of action and identifying its molecular targets. Another direction is to develop new derivatives of this compound with improved pharmacokinetic properties, such as water solubility and bioavailability. Additionally, the potential use of this compound in combination therapy with other drugs should be explored. Finally, the development of new methods for the synthesis of this compound should be investigated to improve its yield and efficiency.
Conclusion
This compound is a heterocyclic compound with potential applications in medicinal chemistry. It has been synthesized using various methods and characterized using various techniques. This compound has been shown to exhibit potent anticancer, anti-inflammatory, and antimicrobial activities. However, its mechanism of action is not fully understood, and its therapeutic potential needs to be optimized. Future research on this compound should focus on elucidating its mechanism of action, developing new derivatives with improved pharmacokinetic properties, exploring its potential use in combination therapy, and developing new methods for its synthesis.

Scientific Research Applications

Ethyl 3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole-2-carboxylate has potential applications in medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases, including cancer, inflammation, and infectious diseases. This compound has been shown to exhibit anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to exhibit anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis. Additionally, this compound has been shown to exhibit antimicrobial activity against various microorganisms, including bacteria and fungi.